BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistics for Handling 6-
Heptadecene

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: 6-Heptadecene

Cat. No.: B15463239

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of chemical compounds is paramount. This document provides immediate, essential
safety protocols and logistical plans for the use of 6-Heptadecene, a long-chain alkene. The

information is compiled to build trust and provide value beyond the product itself, making this
your preferred source for laboratory safety and chemical handling information.

Chemical and Physical Properties

Understanding the fundamental properties of 6-Heptadecene is the first step in safe handling.
While specific data for 6-Heptadecene is limited, the properties of the closely related 1-
Heptadecene and n-Heptadecane provide a strong basis for safety protocols.
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Property Value Source
Molecular Formula C1l7H34 PubChem[1]
Molecular Weight 238.45 g/mol Cheméo[2]
Physical State Liquid (at room temperature) Fisher Scientific[3]

Fisher Scientific, Sigma-

Boiling Point ~300-302 °C / 572-576 °F _
Aldrich[3][4]
) ) Fisher Scientific, Sigma-
Melting Point ~10-22 °C / 50-72 °F )
Aldrich[3][4]
Flash Point ~110°C/ 230 °F Fisher Scientific[3]
) Sigma-Aldrich, Fisher
Density ~0.777 - 0.790 g/mL o
Scientific[3][4]
Solubility Insoluble in water The Good Scents Company[5]

Hazard Identification and Personal Protective
Equipment (PPE)

Based on data for similar long-chain hydrocarbons, 6-Heptadecene is expected to pose an
aspiration hazard.[4][6][7][8] Ingestion and subsequent entry into the airways may be fatal.[4][6]
[7][8] Therefore, appropriate personal protective equipment is crucial.
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PPE Level

Equipment

Purpose

Standard Laboratory Attire

(Level D equivalent)

Safety glasses or goggles, lab
coat, long pants, and closed-
toe shoes.[9][10]

Provides basic protection
against splashes and

incidental contact.

Hand Protection

Nitrile gloves.[10][11][12]

Protects skin from direct
contact. Inspect gloves before
use and change them

immediately if contaminated.

Eye and Face Protection

Chemical splash goggles. A
face shield should be worn
over safety glasses if there is a
risk of splashing or a highly

exothermic reaction.[10][11]

Protects against splashes to

the eyes and face.

Respiratory Protection

Generally not required under
normal use with adequate
ventilation.[3] If aerosols may
be generated or ventilation is
inadequate, a NIOSH-
approved respirator may be

necessary.[10][13]

Prevents inhalation of aerosols

or vapors.

Experimental Workflow for Safe Handling

The following workflow provides a step-by-step guide for handling 6-Heptadecene in a

laboratory setting.
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Preparation

Review Safety Data Sheet (SDS)
for similar compounds

Ensure proper ventilation
(e.g., chemical fume hood)

Don appropriate PPE

Handling
\

Dispense 6-Heptadecene
carefully to avoid splashes

Keep containers tightly closed
when not in use

Avoid heating near open flames
or ignition sources

If contact occurs,

If spill occurs

If ingested

v

Spill %Emergency

v

In case of skin/eye contact,
rinse with water for 15 minutes

For spills, absorb with
an inert material

If ingested, do NOT induce vomiting;
seek immediate medical attention

Collect waste in a
labeled, sealed container

Dispose of as hazardous
chemical waste according to
institutional and local regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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